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Introduction

GSK360, also known as Fiboflapon, GSK2190915, and AM-803, is a potent and orally
bioavailable inhibitor of the 5-lipoxygenase-activating protein (FLAP). FLAP is a crucial
component of the leukotriene biosynthesis pathway, playing a key role in the production of pro-
inflammatory mediators such as leukotriene B4 (LTB4) and cysteinyl leukotrienes (CysLTs). By
inhibiting FLAP, GSK360 effectively reduces the production of these inflammatory mediators,
making it a promising therapeutic agent for inflammatory diseases. These application notes
provide an overview of GSK360 dosages and detailed protocols for its use in various preclinical
animal models of inflammation.

Mechanism of Action

GSK360 exerts its anti-inflammatory effects by binding to the 5-lipoxygenase-activating protein
(FLAP), which is a nuclear membrane protein essential for the activation of 5-lipoxygenase (5-
LO). In response to inflammatory stimuli, arachidonic acid (AA) is released from the cell
membrane and is transferred by FLAP to 5-LO. 5-LO then catalyzes the conversion of AA into
leukotriene A4 (LTA4), the precursor to all leukotrienes. LTA4 is subsequently converted to the

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15558418#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558418?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

potent chemoattractant LTB4 or to the cysteinyl leukotrienes (LTC4, LTD4, and LTE4), which
increase vascular permeability and induce bronchoconstriction. By inhibiting FLAP, GSK360
prevents the initial step in this cascade, leading to a broad suppression of leukotriene

production.
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Diagram 1: 5-Lipoxygenase Signaling Pathway and GSK360 Inhibition.

Data Presentation: GSK360 Dosage in Animal
Studies

The following tables summarize the effective dosages of GSK360 (AM-803) in various rodent

models of inflammation.
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Experimental Protocols
Zymosan-Induced Peritonitis in Mice

This model is used to assess the effect of GSK360 on acute inflammation, specifically
leukocyte migration and the production of inflammatory mediators in the peritoneal cavity.

Materials:

o GSK360 (AM-803)

e Zymosan A from Saccharomyces cerevisiae

o Sterile, pyrogen-free saline

e Vehicle for GSK360 (e.g., 0.5% methylcellulose)

e Male CD-1 mice (25-30 g)

e Phosphate-buffered saline (PBS) containing 3 mM EDTA

e Leukocyte counting solution (e.g., Turk's solution)

ELISA kits for LTB4 and CysLTs

Procedure:

e GSK360 Administration:

o Prepare a suspension of GSK360 in the chosen vehicle.
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o Administer GSK360 orally to mice at doses of 1, 3, and 10 mg/kg in a volume of 10 mL/kg.

o Avehicle control group should receive the vehicle alone.

¢ Induction of Peritonitis:

o One hour after GSK360 administration, inject 1 mg of zymosan A suspended in 0.5 mL of
sterile saline intraperitoneally (i.p.).

e Peritoneal Lavage:

[¢]

Four hours after zymosan injection, euthanize the mice by CO2 asphyxiation.

[¢]

Inject 3 mL of ice-cold PBS with 3 mM EDTA into the peritoneal cavity.

[e]

Gently massage the abdomen for 1 minute.

o

Aspirate the peritoneal fluid.
e Cell Counting and Analysis:

o Determine the total leukocyte count in the peritoneal lavage fluid using a hemocytometer
after staining with Turk's solution.

o Prepare cytospin slides and stain with a differential stain (e.g., Diff-Quik) to determine the
number of neutrophils.

o Centrifuge the remaining lavage fluid and store the supernatant at -80°C for mediator
analysis.

e Mediator Analysis:

o Measure the concentrations of LTB4 and CysLTs in the supernatant using specific ELISA
kits according to the manufacturer's instructions.
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Diagram 2: Experimental Workflow for Zymosan-Induced Peritonitis Model.

In vivo Calcium lonophore-Induced Bronchoalveolar
Lavage (BAL) in Rats
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This protocol is designed to evaluate the in vivo efficacy of GSK360 in inhibiting leukotriene
synthesis in the lungs. Please note: The following protocol is a generalized procedure based on
available literature. For precise details, consulting the full text of Lorrain et al., 2010 is
recommended.

Materials:

GSK360 (AM-803)
e Calcium lonophore A23187
 Vehicle for GSK360
o Male Sprague-Dawley rats (200-250 g)
e Anesthetic (e.g., isoflurane)
e Tracheal cannula
o Phosphate-buffered saline (PBS)
o ELISA kits for LTB4 and CysLTs
Procedure:
e GSK360 Administration:
o Administer GSK360 orally at the desired doses.
» Anesthesia and Cannulation:
o At a specified time point after GSK360 administration, anesthetize the rats.
o Perform a tracheotomy and insert a cannula into the trachea.
e Calcium lonophore Challenge:

o Instill a solution of Calcium lonophore A23187 into the lungs via the tracheal cannula to
stimulate leukotriene production.
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e Bronchoalveolar Lavage (BAL):

o A short time after the ionophore challenge, perform a BAL by instilling and withdrawing a
known volume of PBS through the tracheal cannula.

o Sample Processing and Analysis:
o Centrifuge the BAL fluid to separate the cells from the supernatant.
o Store the supernatant at -80°C.

o Measure the concentrations of LTB4 and CysLTs in the BAL fluid supernatant using
specific ELISA Kits.

Platelet-Activating Factor (PAF)-Induced Lethal Shock in
Mice

This model assesses the protective effect of GSK360 against a lethal inflammatory challenge
mediated in part by leukotrienes. Please note: The following protocol is a generalized

procedure based on available literature. For precise details, consulting the full text of Lorrain et
al., 2010 is recommended.

Materials:

GSK360 (AM-803)

Platelet-Activating Factor (PAF)

Vehicle for GSK360

Male CD-1 mice

Sterile saline

Procedure:

e GSK360 Administration:
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o Administer GSK360 orally at doses of 1, 3, and 10 mg/kg.

o Include a vehicle control group.

¢ Induction of Lethal Shock:

o One hour after GSK360 administration, inject a lethal dose of PAF (e.g., 100 pg/kg)
intravenously.

e Monitoring and Endpoint:

o Observe the mice for signs of shock and record the time of mortality for up to 60 minutes
post-PAF injection.

o The primary endpoint is the survival rate at the end of the observation period.

Conclusion

GSK360 is a potent FLAP inhibitor with demonstrated efficacy in a range of preclinical animal
models of inflammation. The provided dosages and protocols serve as a guide for researchers
investigating the therapeutic potential of GSK360. Appropriate adaptation of these protocols
may be necessary depending on the specific research question and experimental design. It is
recommended to conduct pilot studies to determine the optimal dosage and timing of
administration for each specific animal model and endpoint.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Pharmacology of AM803, a novel selective five-lipoxygenase-activating protein (FLAP)
inhibitor in rodent models of acute inflammation - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for GSK360 in Animal
Studies]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15558418?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/20519143/
https://pubmed.ncbi.nlm.nih.gov/20519143/
https://www.benchchem.com/product/b15558418/docs#application-notes-and-protocols-for-gsk360-in-animal-studies
https://www.benchchem.com/product/b15558418/docs#application-notes-and-protocols-for-gsk360-in-animal-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558418?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b15558418/docs#application-notes-and-protocols-for-
gsk360-in-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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